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Compound of Interest

Compound Name: 4,7-Didehydroneophysalin B

Cat. No.: B1249677 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential guidance on the safe handling and disposal of

4,7-Didehydroneophysalin B, a steroidal compound isolated from plants of the Physalis

genus. While a specific Safety Data Sheet (SDS) for 4,7-Didehydroneophysalin B is not

readily available in public domains, this guide synthesizes known data and general best

practices for handling related physalin compounds to ensure a safe laboratory environment.

Physicochemical Properties
Understanding the fundamental properties of 4,7-Didehydroneophysalin B is the first step in

safe handling. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C₂₈H₂₈O₉ --INVALID-LINK--

Molecular Weight 508.5 g/mol --INVALID-LINK--

CAS Number 134461-76-0 --INVALID-LINK--

Appearance Powder --INVALID-LINK--[1]

LogP 1.3 --INVALID-LINK--

Hydrogen Bond Donor Count 1 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
9 --INVALID-LINK--

Operational Plan: Personal Protective Equipment
(PPE)
A robust PPE plan is critical to minimize exposure and ensure personal safety. The following

workflow outlines the necessary steps for donning and doffing PPE when handling 4,7-
Didehydroneophysalin B.
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Donning PPE Chemical Handling Doffing PPE

Lab Coat Safety Goggles Nitrile Gloves Handle 4,7-Didehydroneophysalin B
in a Fume Hood Gloves Goggles Lab Coat

Waste Segregation

Disposal Actions

Final Disposal

Contaminated Solids
(Gloves, Weighing Paper, etc.)

Dispose in a Labeled
Hazardous Waste Container

Unused Solutions &
Contaminated Solvents

Dispose in a Labeled
Solvent Waste Container

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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